Cas no 216506-32-0 (1H-Pyrazole-1-ethanol, 3-(4-fluorophenyl)-4-(4-pyrimidinyl)-)
216506-32-0 structure
Product Name:1H-Pyrazole-1-ethanol, 3-(4-fluorophenyl)-4-(4-pyrimidinyl)-
CAS No:216506-32-0
MF:C15H13FN4O
MW:284.288326025009
CID:1408863
Update Time:2024-08-16
1H-Pyrazole-1-ethanol, 3-(4-fluorophenyl)-4-(4-pyrimidinyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-1-ethanol, 3-(4-fluorophenyl)-4-(4-pyrimidinyl)-
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- Inchi: 1S/C15H13FN4O/c16-12-3-1-11(2-4-12)15-13(9-20(19-15)7-8-21)14-5-6-17-10-18-14/h1-6,9-10,21H,7-8H2
- InChI Key: CHKFBDNUPYHWGO-UHFFFAOYSA-N
- SMILES: N1(CCO)C=C(C2C=CN=CN=2)C(C2=CC=C(F)C=C2)=N1
Computed Properties
- Exact Mass: 284.10749
Experimental Properties
- Density: 1.33±0.1 g/cm3(Predicted)
- Boiling Point: 455.2±45.0 °C(Predicted)
- PSA: 63.83
- pka: 14.36±0.10(Predicted)
1H-Pyrazole-1-ethanol, 3-(4-fluorophenyl)-4-(4-pyrimidinyl)- Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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